Cas no 56472-43-6 (9-Octadecenoic acid,2-amino-, (9Z)-)

• Product Name: 9-Octadecenoic acid,2-amino-, (9Z)-
• CAS No: 56472-43-6
• MF: C₁₈H₃₅NO₂
• MW: 297.476005792618
• CID: 370308
• PubChem ID: 6441701
• Update Time: 2025-04-19

9-Octadecenoic acid,2-amino-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,2-amino-, (9Z)-
• 2-(amino)oleic acid
• 2-aminooctadec-9-enoic acid
• (9Z)-2-Aminooctadec-9-enoic acid
• 2-Amino oleic acid
• SCHEMBL746572
• 2-AOA
• alpha-Aminooleic acid
• 56472-43-6
• (Z)-2-Amino-9-octadecanoic acid
• 9-Octadecanoic acid, 2-amino-, (Z)-
• alpha-amino-oleic acid

• Inchi： 1S/C18H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h9-10,17H,2-8,11-16,19H2,1H3,(H,20,21)/b10-9-
• InChI Key： ODURFHDFZAVGHC-KTKRTIGZSA-N
• SMILES： OC(C(CCCCCC/C=C\CCCCCCCC)N)=O

Computed Properties

• Exact Mass: 297.26695
• Monoisotopic Mass: 297.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids